Cas no 51752-51-3 (1(2H)-Aceanthrylenone)

• Product Name: 1(2H)-Aceanthrylenone
• CAS No: 51752-51-3
• MF: C₁₆H₁₀O
• MW: 218.250004291534
• CID: 361530
• PubChem ID: 10082104
• Update Time: 2025-04-19

1(2H)-Aceanthrylenone Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Aceanthrylenone
• 2H-aceanthrylen-1-one
• DTXSID40435332
• 51752-51-3

• Inchi： 1S/C16H10O/c17-14-9-12-6-3-5-11-8-10-4-1-2-7-13(10)16(14)15(11)12/h1-8H,9H2
• InChI Key： FHNZVRGHNLTYKS-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=C3C=C4C=CC=CC4=C1C=23

Computed Properties

• Exact Mass: 218.0732
• Monoisotopic Mass: 218.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07